Cas no 941890-38-6 (N'-(4-fluorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 941890-38-6
• MF: C₁₉H₁₈FN₃O₃
• MW: 355.362927913666
• CID: 5499451
• Update Time: 2025-08-05

N'-(4-fluorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• N'-(4-fluorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

• Inchi： 1S/C19H18FN3O3/c20-14-8-6-13(7-9-14)12-21-18(25)19(26)22-15-3-1-4-16(11-15)23-10-2-5-17(23)24/h1,3-4,6-9,11H,2,5,10,12H2,(H,21,25)(H,22,26)
• InChI Key： YFQGNCZGDWBACK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NC1=CC=CC(N2CCCC2=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-fluorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

N'-(4-Fluorophenyl)methyl-N-3-(2-Oxopyrrolidin-1-yl)phenylethanediamide: A Comprehensive Overview

The compound with CAS No. 941890-38-6, known as N'-(4-fluorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)phenylethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its unique structure, which incorporates a fluorophenyl group, a pyrrolidinone ring, and an ethanediamide backbone. These structural features contribute to its versatile properties, making it a valuable component in various applications.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques not only enhance the efficiency of the synthesis process but also ensure the high purity and structural integrity of the final product. The integration of these cutting-edge techniques has positioned N'-(4-fluorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)phenylethanediamide as a pivotal molecule in contemporary research.

The molecular architecture of this compound is particularly noteworthy due to its bifunctional nature, which allows for multiple interaction points within a chemical system. The presence of the fluorophenyl group imparts electronic versatility, while the pyrrolidinone ring introduces rigidity and stability to the structure. These attributes make the compound highly suitable for applications in drug discovery, where molecular rigidity is often critical for bioavailability and efficacy.

In terms of application, N'-(4-fluorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)phenylethanediamide has demonstrated remarkable potential in the development of advanced materials, particularly in the realm of polymer chemistry. Its ability to form stable cross-links and its compatibility with various polymerization techniques have made it an invaluable component in the creation of high-performance polymers with tailored mechanical and thermal properties.

Moreover, recent studies have highlighted the role of this compound in bioconjugation chemistry, where it serves as a versatile linker for attaching biomolecules such as proteins and nucleic acids to synthetic polymers or nanoparticles. This capability has opened new avenues for applications in diagnostics, drug delivery systems, and regenerative medicine.

From a research perspective, the compound's structure has been extensively studied using advanced analytical techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling. These studies have provided deeper insights into its electronic properties, conformational flexibility, and reactivity under various conditions.

In conclusion, N'-(4-fluorophenyl)methyl-N-3-(2-oxopyrrolidin-1-yl)phenylethanediamide stands out as a multifaceted molecule with immense potential across diverse scientific domains. Its unique structure, combined with state-of-the-art synthetic methods and applications in cutting-edge research areas, underscores its significance in modern chemistry and materials science.